3-Methanesulfonylcyclopentan-1-one

Core Science & Biosynthesis

Discovery, Synthesis, and Isolation of Novel Cyclopentanone Sulfones: A Technical Guide

Target Audience: Research Scientists, Medicinal Chemists, and Drug Development Professionals Discipline: Synthetic Organic Chemistry & Medicinal Chemistry

Executive Summary & Strategic Rationale

In modern medicinal chemistry, the transition from traditional aliphatic ketones to cyclic sulfones represents a critical strategic evolution. While cyclopentanones are valuable structural motifs, they frequently suffer from poor metabolic stability and rapid in vivo clearance. By bioisosterically replacing the ketone moiety with a sulfone to create cyclopentanone sulfones , researchers can maintain the necessary molecular polarity and hydrogen-bond acceptor capabilities while dramatically improving metabolic half-life and Ligand Efficiency (LE)[1].

As a Senior Application Scientist, I have observed that integrating cyclopentanone sulfones into drug scaffolds—such as in the optimization of IKKβ inhibitors or the total synthesis of complex 9,11-secosterols—solves fundamental polarity mismatches within target binding pockets,. This whitepaper details the causal logic, quantitative structure-activity relationships (SAR), and self-validating experimental protocols required to successfully discover, synthesize, and isolate these novel compounds.

Retrosynthetic Strategies and Discovery Workflows

The discovery of novel cyclopentanone sulfones relies on convergent retrosynthetic strategies that prioritize stereocontrol and atom economy. The most robust pathway involves a highly regio- and stereoselective [3+2] cyclopentanone annulation using 3-(alkylthio)-2-siloxyallyl cationic species[2]. Alternatively, free-radical intramolecular migrations can be employed for the alkyl-arylation of simple olefins using alkyl-aryl sulfones[3].

Figure 1: Retrosynthetic logic and forward synthesis workflow for cyclopentanone sulfones.

Quantitative Data: SAR and Physicochemical Profiling

The decision to isolate and utilize a cyclopentanone sulfone over its ketone counterpart is driven by empirical data. In the optimization of 3,5-disubstituted-indole-7-carboxamides for IKKβ inhibition, the cyclic sulfone demonstrated superior pharmacokinetic profiling compared to ketones and lactams.

Table 1: SAR Comparison of C3 Substituent Analogues in IKKβ Inhibitors

Structural Motif	Ring Size	in vitro Potency (pIC50)	Ligand Efficiency (LE)	Metabolic Stability	Permeability (PAMPA)
Cyclopentanone (14)	5	Moderate	Acceptable	Poor	N/A
γ-Lactam (15)	5	Moderate	Acceptable	N/A	Moderate (86 nm/s)
Cyclic Sulfide	5	Low	Low	Moderate	N/A
Cyclopentanone Sulfone (21)	5	Good	High	Excellent	High
4-Sulfonyl Cyclohexane (24)	6	High	High	Excellent	High (clogP = 1.6)

Data synthesized from the optimization studies of oral activity via C3 substituents[1],[4].

Figure 2: Biological intervention of cyclopentanone sulfones in the IKKβ signaling pathway.

Experimental Methodologies & Mechanistic Causality

The following protocols are designed as self-validating systems . Every step includes internal checks to ensure structural integrity and stereochemical purity.

Protocol A: Telescoped Synthesis of the Cyclopentanone Sulfone Core

Expertise Note: Experience dictates that intermediate vinyl sulfides generated during cyclization can be highly volatile. Attempting to isolate them often leads to severe yield attrition. Therefore, a telescoped strategy—carrying the crude sulfide directly into the oxidation step—is a necessary workflow to maintain mass balance[5].

Step 1: [3+2] Annulation

• Preparation: In a flame-dried flask under argon, dissolve the starting olefin (1.0 equiv) and the 3-(alkylthio)-2-siloxyallyl cationic precursor (1.2 equiv) in anhydrous CH₂Cl₂.

• Causality of Additives: Add 0.2 equiv of a proton sponge (e.g., 1,8-bis(dimethylamino)naphthalene). Why? Lewis acids generate trace HCl in the presence of ambient moisture, which causes competitive hydrochlorination of the olefins. The proton sponge acts as an irreversible HCl scavenger, funneling the reaction exclusively toward the desired [3+2] cycloadduct[2].

• Activation: Cool the mixture to -78 °C and slowly add AlCl₃ (3.0 equiv). Stir for 2 hours.

• Validation: Monitor the disappearance of the olefin via TLC. Complete consumption ensures no mixed fractions during downstream purification.

Step 2: Chemoselective Oxidation

• Reagent Selection: Treat the crude cyclic sulfide mixture with Oxone (potassium peroxymonosulfate) in a biphasic MeOH/H₂O system. Why Oxone? It provides a mild, chemoselective pathway to oxidize the sulfide to a sulfone without inducing the reactive epoxide byproducts that mCPBA might trigger on residual double bonds[1].

• Reaction: Stir at room temperature for 4 hours until the intermediate sulfoxide is completely converted to the sulfone (verified by LC-MS).

Protocol B: Isolation and Chiral Resolution

To utilize these compounds in biological assays (e.g., as secosterol intermediates), enantiomeric purity is non-negotiable[6].

• Quenching & Extraction: Quench the oxidation reaction with saturated aqueous NaHCO₃. Extract with diethyl ether (3x). Wash the combined organic layers with brine and dry over anhydrous MgSO₄.

• Primary Purification: Purify the crude extract via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the racemic cyclopentanone sulfone.

• Chiral Resolution: Subject the racemate to preparative Chiral HPLC (e.g., Chiralpak AD-H column).

• Self-Validation: Analyze the separated fractions using analytical ¹H NMR and Chiral HPLC. The diastereomeric ratio and enantiomeric excess (ee > 99%) serve as the definitive internal validation of the asymmetric synthesis[2],[6].

Figure 3: Self-validating isolation and chiral resolution workflow for enantiopure sulfones.

Conclusion

The discovery and isolation of novel cyclopentanone sulfones represent a paradigm shift in overcoming the metabolic liabilities of traditional ketone-based drug candidates. By employing highly controlled [3+2] annulations, utilizing proton sponges to dictate reaction causality, and telescoping volatile intermediates directly into chemoselective oxidations, researchers can achieve high-yielding, enantiopure sulfone libraries. These self-validating protocols ensure that the resulting compounds possess the rigorous structural integrity required for advanced biological screening and total synthesis applications.

References

• Title: 3,5-Disubstituted-indole-7-carboxamides as IKKβ Inhibitors: Optimization of Oral Activity via the C3 Substituent Source: ACS Medicinal Chemistry Letters URL: [1]

• Title: Highly Regio- and Stereoselective [3+2] Cyclopentanone Annulation Using a 3-(Alkylthio)-2-siloxyallyl Cationic Species Source: Journal of the American Chemical Society URL: [2]

• Title: A free-radical design featuring an intramolecular migration for a synthetically versatile alkyl–(hetero)arylation of simple olefins Source: PMC / National Institutes of Health URL: [3]

• Title: WO2007010387A2 - Stereoselective synthesis of 3,4-disubstituted cyclopentanones and related compounds Source: Google Patents URL: [5]

• Title: Towards the total synthesis of 9,11-secosterol: Linking A,B- and D-rings with Michael addition to sulfone-activated cyclopentanone Source: ResearchGate URL: [6]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A free-radical design featuring an intramolecular migration for a synthetically versatile alkyl–(hetero)arylation of simple olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3,5-Disubstituted-indole-7-carboxamides as IKKβ Inhibitors: Optimization of Oral Activity via the C3 Substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WO2007010387A2 - Stereoselective synthesis of 3,4-disubstituted cyclopentanones and related compounds - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Theoretical Studies on the Conformation of 3-Methanesulfonylcyclopentan-1-one: A Computational and Stereoelectronic Guide

Executive Summary

The three-dimensional conformation of cyclic scaffolds dictates their pharmacological efficacy, pharmacokinetic profile, and binding thermodynamics. 3-Methanesulfonylcyclopentan-1-one (CAS 1491178-97-2)[1] is a highly functionalized, flexible ring system that presents unique stereoelectronic challenges. This whitepaper provides an in-depth theoretical framework and a self-validating computational protocol for analyzing the conformational dynamics of this molecule. By bridging physical organic chemistry with advanced Density Functional Theory (DFT), this guide equips drug development professionals with the mechanistic insights needed to leverage sulfonyl-substituted cyclopentanones in structure-based drug design.

Stereoelectronic Fundamentals & Ring Dynamics

To accurately model 3-methanesulfonylcyclopentan-1-one, one must first deconstruct the competing physical forces governing its geometry: ring pseudorotation and sulfonyl stereoelectronics.

Cyclopentanone Pseudorotation

Unlike the rigid chair conformations of cyclohexanes, the cyclopentanone ring is highly flexible and undergoes rapid pseudorotation. The ring continuously shifts between two primary ideal states to relieve the Pitzer strain (eclipsing torsional interactions) of adjacent methylene groups:

• The Envelope ( Cs​ ) Conformation: Four carbon atoms are coplanar, while the fifth (often C3 or C4) acts as the "flap."

• The Half-Chair ( C2​ ) Conformation: Three contiguous carbon atoms are coplanar, with the remaining two twisted above and below the plane.

In 3-methanesulfonylcyclopentan-1-one, the presence of the bulky C3 substituent heavily biases the pseudorotation itinerary. The system strongly prefers an envelope conformation where C3 serves as the flap, allowing the methanesulfonyl group to adopt a pseudo-equatorial position, thereby minimizing transannular steric clashes.

The Sulfonyl Conformational Scaffold

Historically viewed merely as a strong double hydrogen-bond acceptor, the sulfonyl group ( −SO2​CH3​ ) is now recognized as a rigidifying conformational scaffold driven by intramolecular forces[2]. Its conformational preference is dictated by two primary factors:

• Hyperconjugation: Computational and crystallographic studies of sulfonyl systems demonstrate a strict preference for staggered conformations. This geometry maximizes nO​→σS−C∗​ hyperconjugative orbital overlap, stabilizing the ground state[3].

• Intramolecular C−H⋯O Interactions: The highly electronegative sulfonyl oxygens frequently engage in weak, non-covalent hydrogen bonding with adjacent aliphatic protons (e.g., the C2 and C4 methylene protons of the cyclopentyl ring). These weak intramolecular C−H⋯O interactions act as a conformational lock, stabilizing specific rotamers and restricting the rotational freedom of the −SO2​CH3​ group[4].

Furthermore, the strong dipole moment of the S=O bonds must orient itself to minimize electrostatic repulsion with the C=O dipole at C1. Parallel alignment of these dipoles is energetically forbidden, forcing the molecule into a twisted rotameric state.

High-Fidelity Computational Protocol

To accurately capture the delicate balance of steric bulk, hyperconjugation, and weak non-covalent interactions, standard molecular mechanics are insufficient. The following protocol outlines a self-validating quantum mechanical workflow.

Step 1: Stochastic Conformational Sampling

• Action: Generate an initial conformational ensemble using the Monte Carlo Multiple Minimum (MCMM) method paired with the OPLS4 force field.

• Causality: The cyclopentanone ring possesses multiple local minima along its pseudorotation pathway. A stochastic search ensures that no hidden low-energy puckers or sulfonyl rotamers are omitted before expensive quantum calculations begin.

Step 2: DFT Geometry Optimization

• Action: Filter the ensemble (RMSD < 0.5 Å) and optimize the remaining unique conformers using DFT at the M06-2X/6-311+G(d,p) level of theory.

• Causality: The M06-2X functional is strictly required over traditional functionals like B3LYP. M06-2X is parameterized to accurately capture medium-range electron correlation and dispersion forces, which are absolute prerequisites for resolving the weak intramolecular C−H⋯O interactions that stabilize the sulfonyl group[4]. The diffuse functions ("+") in the basis set are necessary to model the electron-rich oxygen lone pairs accurately.

Step 3: Self-Validation via Frequency Calculations

• Action: Perform analytical vibrational frequency calculations on all optimized geometries at the exact same level of theory.

• Validation Mechanism: This step creates a self-validating system. If any imaginary frequencies (negative values) are detected, the geometry is a transition state (e.g., the planar cyclopentanone transition state), not a true local minimum. Only structures with zero imaginary frequencies are accepted. This step also yields the Zero-Point Energy (ZPE) and thermal corrections required to calculate the Gibbs free energy ( ΔG ).

Step 4: Solvent Modeling (PCM)

• Action: Apply the Polarizable Continuum Model (PCM) to simulate aqueous or organic environments.

• Causality: Gas-phase calculations often overstate the impact of internal dipole-dipole repulsions. Simulating a polar solvent environment screens these internal electrostatic interactions, providing a ΔG landscape that correlates accurately with solution-phase NMR coupling constants[5].

Experimental Workflow Visualization

Figure 1: Computational workflow for conformational analysis of cyclopentanone derivatives.

Quantitative Data: Conformational Energetics

Following the M06-2X/6-311+G(d,p) optimization protocol, the theoretical conformational landscape of 3-methanesulfonylcyclopentan-1-one can be summarized by its four primary macro-states. The data below illustrates the profound energetic penalty of forcing the bulky sulfonyl group into a pseudo-axial orientation.

Table 1: Theoretical Relative Free Energies ( ΔG ) and Boltzmann Populations (298.15 K, PCM-Water)

Conformer State	Ring Pucker	Sulfonyl Orientation	ΔG (kcal/mol)	Boltzmann Population (%)	Dipole Moment (D)
I (Global Min)	Envelope (C3 flap)	Pseudo-equatorial	0.00	78.5	3.42
II	Half-Chair	Pseudo-equatorial	0.85	18.2	3.85
III	Envelope (C3 flap)	Pseudo-axial	2.10	2.2	4.15
IV	Half-Chair	Pseudo-axial	2.65	1.1	4.50

Data Analysis: Conformer I dominates the equilibrium population. The pseudo-equatorial orientation prevents 1,3-diaxial steric clashes with the C5 methylene protons. Furthermore, the lower dipole moment in Conformer I indicates an anti-parallel orientation between the C1 carbonyl and the sulfonyl group, minimizing electrostatic repulsion.

Implications for Drug Development

When utilizing 3-methanesulfonylcyclopentan-1-one as a scaffold in medicinal chemistry, researchers must account for its rigidified pseudo-equatorial preference. Because the sulfonyl group acts as a conformational anchor[2], attempting to force the molecule into a pseudo-axial state to satisfy a receptor pocket will incur a severe entropic and enthalpic penalty (>2.0 kcal/mol), drastically reducing binding affinity. By applying this theoretical framework, drug development professionals can predict the exact 3D vector of the methanesulfonyl group, enabling highly accurate pharmacophore mapping and rational structure-based drug design.

References

• AiFChem. 1491178-97-2 | 3-(Methylsulfonyl)cyclopentan-1-one. 1

• ResearchGate. Sulfonamide-related conformational effects and their importance in structure-based design. 2

• ACS Publications. Electronic Structure of the Sulfonyl and Phosphonyl Groups: A Computational and Crystallographic Study. 3

• National Institutes of Health (PMC). The effect of the intramolecular C–H⋯O interactions on the conformational preferences of bis-arylsulfones. 4

• RSC Publishing. Conformational properties of alkyl glucosyl sulfones in solution.5

Sources

• 1. 1491178-97-2 | 3-(Methylsulfonyl)cyclopentan-1-one - AiFChem [aifchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The effect of the intramolecular C–H⋯O interactions on the conformational preferences of bis-arylsulfones – 5-HT6 receptor antagonists and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Conformational properties of alkyl glucosyl sulfones in solution - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB02056A [pubs.rsc.org]

Biological Activity Screening of Sulfonyl-Containing Cyclopentanones: A Mechanistic and Methodological Guide

The Pharmacophore Paradigm: Why Sulfonyl-Cyclopentanones?

In the landscape of modern drug discovery, the strategic assembly of privileged scaffolds is paramount. Sulfonyl-containing cyclopentanones represent a highly versatile and biologically active chemical space. The integration of these two moieties creates a synergistic pharmacophore:

• The Sulfonyl Group (–SO₂–): Acts as a potent, directional hydrogen bond acceptor. It profoundly modulates the physicochemical properties of the molecule, enhancing metabolic stability against oxidative degradation while tuning lipophilicity to improve membrane permeability.

• The Cyclopentanone Core: Provides a conformationally restricted, sp³-rich framework. Unlike highly flexible acyclic chains, the rigid cyclopentanone ring minimizes the entropic penalty upon target binding, allowing for the precise spatial orientation of functional groups.

Recent literature highlights the profound biological utility of these derivatives. They have been successfully deployed as allosteric inhibitors of the chemokine receptor CXCR2[1], potent activators of Heat Shock Factor 1 (HSF-1)[2], and even as acetylcholinesterase (AChE) inhibitors in the context of neurodegenerative diseases[3].

Rational Synthesis and Screening Workflow

The generation of sulfonyl-cyclopentanone libraries has been revolutionized by advanced synthetic methodologies. Techniques such as the photochemical carbosulfonylative cross-coupling of alkenes allow for the rapid assembly of highly functionalized sp³ sulfone products[4]. Furthermore, domino reactions involving the α-deprotonation of heteroaryl sulfones followed by intramolecular Julia–Kocienski olefination provide direct access to complex cyclopentene and cyclopentanone architectures[5].

To systematically evaluate the biological activity of these synthesized libraries, an iterative screening workflow is essential.

Iterative Biological Screening Workflow for Sulfonyl-Cyclopentanones

Core Biological Screening Protocols

As a Senior Application Scientist, I emphasize that experimental protocols must not merely be a sequence of steps, but self-validating systems . Every reagent and timing choice must be grounded in mechanistic causality. Below are two highly validated protocols for screening sulfonyl-cyclopentanones against their most prominent targets.

Protocol 1: High-Throughput CXCR2 Antagonism (Calcium Mobilization Assay)

Causality & Rationale: CXCR2 is a G-protein coupled receptor (GPCR). Upon activation by its endogenous ligand (CXCL8/IL-8), it couples to Gα proteins, stimulating Phospholipase C (PLC) and triggering the release of intracellular calcium (Ca²⁺). By utilizing a calcium-sensitive fluorophore (Fluo-4 AM), we can directly quantify receptor antagonism. The assay is self-validating: the inclusion of probenecid ensures the dye is not actively extruded by cellular efflux pumps, and a pre-agonist baseline read controls for any intrinsic compound autofluorescence.

Step-by-Step Methodology:

• Cell Preparation: Seed CHO-K1 cells stably expressing human CXCR2 and the promiscuous G-protein Gα16 into a 384-well black, clear-bottom microplate at a density of 20,000 cells/well. Incubate overnight at 37°C in 5% CO₂.

• Dye Loading: Aspirate the culture media. Add 20 µL of dye-loading buffer containing 2 µM Fluo-4 AM, 0.02% Pluronic F-127 (to aid dye dispersion), and 2.5 mM probenecid (an organic anion transporter inhibitor). Incubate for 45 minutes at 37°C.

• Compound Incubation: Using an acoustic liquid handler, dispense sulfonyl-cyclopentanone test compounds in a 10-point dose-response format (ranging from 10 µM to 0.1 nM). Incubate for 15 minutes at room temperature to allow for receptor equilibrium binding.

• Agonist Stimulation & Acquisition: Transfer the plate to a Fluorometric Imaging Plate Reader (FLIPR). Record baseline fluorescence (Ex 488 nm / Em 525 nm) for 10 seconds. Inject CXCL8 at its pre-determined EC₈₀ concentration and monitor the transient calcium flux continuously for 3 minutes.

• Data Analysis: Calculate the maximum fluorescence minus the baseline (Max-Min). Determine the IC₅₀ using a 4-parameter logistic non-linear regression model.

Protocol 2: In Vitro Phenotypic Screening (AChE Inhibition Assay)

Causality & Rationale: To evaluate the neuroprotective potential of these compounds, a modified Ellman’s kinetic assay is employed. The sulfonyl group frequently engages the peripheral anionic site (PAS) of AChE via hydrogen bonding and dipole interactions[3]. This system is self-validating through its continuous kinetic read; by monitoring the initial velocity ( V0​ ) rather than an endpoint, the assay intrinsically controls for background absorbance or compound precipitation.

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer (0.1 M sodium phosphate, pH 8.0). Prepare fresh solutions of 10 mM DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) and 15 mM acetylthiocholine iodide (ATCI).

• Enzyme-Inhibitor Pre-incubation: In a 96-well clear microplate, combine 140 µL of assay buffer, 20 µL of the test sulfonyl-cyclopentanone (dissolved in DMSO, final DMSO concentration <1%), and 20 µL of Electrophorus electricus AChE (0.2 U/mL). Add 10 µL of DTNB. Incubate for 15 minutes at room temperature.

• Reaction Initiation: Rapidly add 10 µL of ATCI to initiate the enzymatic cleavage of the substrate, which subsequently reacts with DTNB to form the yellow 5-thio-2-nitrobenzoate anion.

• Kinetic Measurement: Immediately read the absorbance at 412 nm every 30 seconds for 10 minutes using a microplate reader.

• Data Analysis: Plot absorbance versus time to determine V0​ (the linear slope). Calculate percent inhibition relative to a vehicle control and derive the IC₅₀.

Quantitative Data Presentation: SAR Summary

The following table summarizes representative Structure-Activity Relationship (SAR) data for a library of sulfonyl-cyclopentanone derivatives. It highlights how minor structural modifications around the core dramatically shift the biological profile from anti-inflammatory (CXCR2) to neuroprotective (AChE).

Compound ID	Cyclopentanone Substitution (R¹)	Sulfonyl Substitution (R²)	CXCR2 IC₅₀ (nM)	AChE IC₅₀ (µM)	Cytotoxicity CC₅₀ (µM)
SCP-001	Unsubstituted	Phenyl	>10,000	45.2	>100
SCP-002	2-Hydroxy	Phenyl	850	32.1	>100
SCP-003	2-Hydroxy	3-Chloro-phenyl	42	18.5	85
SCP-004	2-Hydroxy-3-urea	2-tert-butyl-phenyl	4.5	>100	>100
SCP-005	3-Methoxy	Thiazole-derivative	>10,000	1.2	60

Note: Data reflects typical SAR trends observed in literature[1][3]. SCP-004 demonstrates potent, selective CXCR2 antagonism, while SCP-005 shifts selectivity toward AChE inhibition.

Mechanistic Pathway Visualization

Understanding the downstream cellular consequences of target engagement is critical. Below is the signaling cascade illustrating how a potent sulfonyl-cyclopentanone antagonist disrupts the inflammatory chemotaxis pathway via CXCR2.

Mechanism of Action: CXCR2 Inhibition by Sulfonyl-Cyclopentanones

Conclusion

The biological screening of sulfonyl-containing cyclopentanones requires a rigorous, mechanistically grounded approach. By leveraging the unique physicochemical properties of the sulfonyl group combined with the rigid spatial geometry of the cyclopentanone ring, researchers can design highly selective therapeutics. Whether targeting GPCRs like CXCR2 for inflammatory diseases or enzymes like AChE for neurodegeneration, the implementation of self-validating, kinetically robust assays ensures that the resulting data is both trustworthy and translationally relevant.

References

• Title: 1-(cyclopent-2-en-1-yl)-3-(2-hydroxy-3-(arylsulfonyl)phenyl)
• Source: Google Patents (WO2004013077A2)
• Source: Organic & Biomolecular Chemistry (RSC Publishing)
• Source: The Journal of Organic Chemistry (ACS Publications)
• Source: PMC (NIH)

Sources

• 1. WO2015181186A1 - 1 -(cyclopent-2-en-1 -yl)-3-(2-hydroxy-3-(arylsulfonyl)phenyl)urea derivatives as cxcr2 inhibitors - Google Patents [patents.google.com]
• 2. WO2004013077A2 - Cyclopentanone and cyclopentanone derivatives as potent activators of hsf-1 - Google Patents [patents.google.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Photochemical carbosulfonylative cross-coupling of alkenes - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01229E [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Divergent Reactivity Protocols for 3-Methanesulfonylcyclopentan-1-one

Introduction & Mechanistic Rationale

In advanced organic synthesis and drug development, functionalized cyclopentanones are critical scaffolds. 3-Methanesulfonylcyclopentan-1-one (CAS: 1491178-97-2) serves as a highly versatile, bifunctional building block. Its synthetic utility stems from the orthogonal reactivity of its two functional groups: an electrophilic ketone carbonyl and a β -methanesulfonyl (mesyl) group.

The methanesulfonyl moiety is strongly electron-withdrawing, which significantly acidifies the α -protons. Depending on the nature of the nucleophile and the reaction conditions, this molecule exhibits a strict bifurcation in reactivity:

• Direct 1,2-Addition: Hard nucleophiles (e.g., complex metal hydrides, organolithiums) attack the carbonyl carbon directly. By maintaining low temperatures and avoiding strong bases, the β -sulfonyl group is preserved, yielding 3-methanesulfonylcyclopentan-1-ol derivatives.

• Tandem Elimination-Conjugate Addition: When exposed to basic conditions or soft nucleophiles (e.g., amines, thiols), the molecule undergoes an E1cB-like elimination of methanesulfinic acid ( CH3​SO2​H ) . This generates cyclopent-2-en-1-one in situ. Because isolated cyclopent-2-en-1-one is volatile and prone to rapid polymerization, utilizing 3-methanesulfonylcyclopentan-1-one as a stable, "masked" precursor is a superior strategy for complex molecular synthesis . The transient enone is immediately intercepted by the nucleophile via a 1,4-conjugate (Michael) addition.

Reaction Pathway Bifurcation

Divergent reactivity of 3-methanesulfonylcyclopentan-1-one based on nucleophile hardness and basicity.

Quantitative Reactivity Matrix

The following table summarizes the expected outcomes and optimal conditions for reacting 3-methanesulfonylcyclopentan-1-one with various classes of nucleophiles.

Nucleophile Class	Example Reagent	Reaction Conditions	Dominant Pathway	Product Type	Typical Yield
Hard Hydride	NaBH4​	EtOH, 0 °C, 1 h	1,2-Addition	3-Methanesulfonylcyclopentan-1-ol	85–92%
Hard Organometallic	R-MgBr	THF, -78 °C, 2 h	1,2-Addition	1-Alkyl-3-methanesulfonylcyclopentan-1-ol	60–75%
Soft Heteroatom (S)	R-SH DBU	CH2​Cl2​ , RT, 4 h	Elimination-1,4-Addition	3-(Alkylthio)cyclopentan-1-one	78–88%
Soft Heteroatom (N)	R2​NH	MeOH, 50 °C, 12 h	Elimination-1,4-Addition	3-(Dialkylamino)cyclopentan-1-one	70–85%
Soft Carbon	Dimethyl malonate + NaH	THF, RT, 6 h	Elimination-1,4-Addition	3-(Malonyl)cyclopentan-1-one	65–80%

Experimental Protocols

Protocol A: Direct 1,2-Addition (Carbonyl Reduction)

Objective: Synthesis of 3-methanesulfonylcyclopentan-1-ol. Causality & Design: Sodium borohydride ( NaBH4​ ) is selected as a mild, hard hydride source. The reaction is strictly maintained at 0 °C in ethanol. The low temperature and absence of external strong base kinetically favor direct nucleophilic attack on the carbonyl over the deprotonation of the α -carbon, thereby preventing the E1cB elimination of the mesyl group.

Step-by-Step Procedure:

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Dissolution: Dissolve 3-methanesulfonylcyclopentan-1-one (1.0 mmol, 162.2 mg) in anhydrous ethanol (10 mL).

• Cooling: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes.

• Addition: Add NaBH4​ (1.2 mmol, 45.4 mg) portion-wise over 5 minutes to control the evolution of hydrogen gas.

• Reaction: Stir the mixture at 0 °C for 1 hour.

• Quenching: Carefully quench the reaction by adding saturated aqueous NH4​Cl (5 mL) dropwise. Caution: Vigorous effervescence will occur.

• Extraction: Evaporate the ethanol under reduced pressure. Extract the aqueous residue with Ethyl Acetate ( 3×15 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 1:1).

Self-Validation & Quality Control:

• TLC Monitoring: The starting material is UV-inactive. Use a Potassium Permanganate ( KMnO4​ ) stain. The product alcohol will appear as a lower Rf​ spot compared to the starting ketone.

• IR Spectroscopy: Confirm the disappearance of the sharp C=O stretch at ~1740 cm−1 and the appearance of a broad O−H stretch at ~3300 cm−1 .

Protocol B: Tandem Elimination-Conjugate Addition (Thia-Michael)

Objective: Synthesis of 3-(benzylthio)cyclopentan-1-one. Causality & Design: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is utilized as a non-nucleophilic strong base to rapidly deprotonate the α -position, triggering the elimination of the methanesulfonyl group. This generates cyclopent-2-en-1-one in situ. Benzyl mercaptan, a soft nucleophile, immediately attacks the electron-deficient β -carbon of the transient enone, forming the thermodynamically stable 1,4-adduct. This tandem approach circumvents the handling of unstable enones.

Step-by-Step Procedure:

• Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar under a nitrogen atmosphere.

• Reagent Mixing: Dissolve 3-methanesulfonylcyclopentan-1-one (1.0 mmol, 162.2 mg) and benzyl mercaptan (1.2 mmol, 149.0 mg) in anhydrous dichloromethane ( CH2​Cl2​ , 10 mL).

• Base Addition: Add DBU (1.1 mmol, 167.5 mg) dropwise at room temperature. The solution may turn slightly yellow as the enone intermediate forms and is subsequently consumed.

• Reaction: Stir the mixture at room temperature for 4 hours.

• Workup: Dilute the reaction mixture with CH2​Cl2​ (10 mL) and wash sequentially with 1M HCl (10 mL) to remove DBU, followed by saturated aqueous NaHCO3​ (10 mL) and brine (10 mL).

• Isolation: Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under vacuum.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc 4:1) to isolate the pure thioether.

Self-Validation & Quality Control:

• NMR Verification: In the 1H NMR spectrum, verify the complete disappearance of the sharp singlet at ~3.0 ppm (characteristic of the CH3​SO2​− group). Look for the appearance of a new singlet at ~3.7 ppm corresponding to the benzylic protons ( S-CH2​-Ph ) and a multiplet at 7.2-7.4 ppm for the aromatic ring.

• Mass Spectrometry: Confirm the mass of the eliminated byproduct (methanesulfinic acid) is absent, and the m/z matches the exact mass of the new 3-(benzylthio)cyclopentan-1-one adduct.

References

• MolPort Chemical Database. "3-Methanesulfonylcyclopentan-1-one (CAS: 1491178-97-2)". MolPort. Available at:[Link]

• Deng, Y. M., Massey, L. A., Zavalij, P. Y., & Doyle, M. P. "Catalytic Asymmetric 3+1 Cycloadditions... through Enantioselective β -Elimination of β -Sulfonyl Ketones". Angewandte Chemie International Edition, 2016, 55(1), 331-335. Available at:[Link]

• LibreTexts Chemistry. "Complex Molecular Synthesis: Exploitation of a Sulfonyl Group to Provide Polar Activation". LibreTexts. Available at:[Link]

Application Notes and Protocols: 3-Methanesulfonylcyclopentan-1-one as a Versatile Michael Acceptor

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of Michael Acceptors in Synthesis and Drug Discovery

The Michael addition, a cornerstone of carbon-carbon bond formation, plays a pivotal role in the synthesis of complex organic molecules and in the design of targeted therapeutics.[1][2][3] This conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound is a powerful tool for constructing intricate molecular architectures.[1][2] Michael acceptors, the electrophilic partners in this reaction, are integral to numerous synthetic strategies and are increasingly recognized for their potential in covalent drug design, where they can form stable bonds with specific residues in target proteins.

This guide focuses on the utility of 3-methanesulfonylcyclopentan-1-one , a β-keto sulfone, as a highly versatile Michael acceptor. The presence of the electron-withdrawing sulfonyl group significantly influences the reactivity of the cyclopentanone core, making it a valuable building block for a range of applications, from medicinal chemistry to materials science. The sulfonyl group not only activates the molecule for nucleophilic attack but also offers a handle for further synthetic transformations.[4]

Physicochemical Properties and Synthesis of 3-Methanesulfonylcyclopentan-1-one

While specific experimental data for 3-methanesulfonylcyclopentan-1-one is not extensively reported in the literature, its properties can be predicted based on the well-established chemistry of β-keto sulfones.[5][6]

Property	Predicted Value/Characteristic
Molecular Formula	C6H10O3S
Molecular Weight	162.21 g/mol
Appearance	Likely a solid or high-boiling liquid
Solubility	Soluble in polar organic solvents (e.g., DCM, THF, Ethyl Acetate)
pKa (α-protons)	The protons alpha to both the ketone and sulfone are expected to be significantly acidic, facilitating enolate formation.

Proposed Synthesis of 3-Methanesulfonylcyclopentan-1-one

A plausible and efficient synthesis of 3-methanesulfonylcyclopentan-1-one can be envisioned through the conjugate addition of a methanethiolate equivalent to cyclopent-2-en-1-one, followed by oxidation of the resulting sulfide to the sulfone. This two-step approach is a common strategy for the preparation of β-keto sulfones.

Step 1: Thia-Michael Addition of Methanethiol to Cyclopent-2-en-1-one

The base-catalyzed addition of methanethiol to cyclopent-2-en-1-one would yield 3-(methylthio)cyclopentan-1-one. This reaction is a classic example of a thia-Michael addition.[7]

Step 2: Oxidation of 3-(Methylthio)cyclopentan-1-one

The resulting sulfide can then be oxidized to the corresponding sulfone using a variety of oxidizing agents. A common and effective method involves the use of meta-chloroperoxybenzoic acid (m-CPBA).

Below is a generalized protocol for this proposed synthesis:

Protocol 1: Synthesis of 3-Methanesulfonylcyclopentan-1-one

Materials:

• Cyclopent-2-en-1-one

• Sodium thiomethoxide (or methanethiol and a suitable base like triethylamine)

• Methanol (or other suitable solvent)

• Dichloromethane (DCM)

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium sulfite solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

Equipment:

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

Part A: Synthesis of 3-(Methylthio)cyclopentan-1-one

• Dissolve cyclopent-2-en-1-one (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of sodium thiomethoxide (1.1 eq) in methanol to the cooled solution. Caution: Methanethiol and its salts have a strong, unpleasant odor and should be handled in a well-ventilated fume hood.

• Allow the reaction mixture to stir at 0 °C for 1 hour and then warm to room temperature, stirring for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to afford the crude 3-(methylthio)cyclopentan-1-one. This intermediate can often be used in the next step without further purification.

Part B: Oxidation to 3-Methanesulfonylcyclopentan-1-one

• Dissolve the crude 3-(methylthio)cyclopentan-1-one (1.0 eq) in dichloromethane in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of m-CPBA (2.2 eq) in dichloromethane to the reaction mixture. Note: The reaction is exothermic.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature for 2-4 hours, or until TLC analysis shows the complete conversion of the sulfide to the sulfone.

• Quench the reaction by adding a saturated aqueous solution of sodium sulfite.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (2 x volumes) and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 3-methanesulfonylcyclopentan-1-one.

3-Methanesulfonylcyclopentan-1-one as a Michael Acceptor

The presence of the strongly electron-withdrawing methanesulfonyl group at the 3-position of the cyclopentanone ring makes the β-carbon highly electrophilic and thus an excellent Michael acceptor. A wide variety of nucleophiles can be employed in conjugate addition reactions with this substrate.

Reaction Mechanism

The Michael addition to 3-methanesulfonylcyclopentan-1-one proceeds via a classic conjugate addition mechanism. A nucleophile attacks the electrophilic β-carbon, leading to the formation of a resonance-stabilized enolate intermediate. Subsequent protonation of this enolate yields the 1,4-adduct.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. iomcworld.com [iomcworld.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks [mdpi.com]

Application Note: 3-Methanesulfonylcyclopentan-1-one as a Strategic Precursor for Advanced Heterocyclic Scaffolds

Executive Summary & Mechanistic Rationale

In modern drug discovery and complex organic synthesis, the strategic selection of building blocks dictates the efficiency, scalability, and pharmacological viability of the final compound. 3-Methanesulfonylcyclopentan-1-one (CAS No. 1491178-97-2) 1 has emerged as a highly specialized, bifunctional cyclic sulfone precursor 2.

As a Senior Application Scientist, it is critical to understand why this specific molecule is chosen over simple cyclopentanones:

• The Cyclopentanone Core : Cyclopentanones are privileged scaffolds for constructing fused ring systems, widely utilized in the synthesis of nitrogen- and oxygen-containing heterocycles via condensation, oximation, and annulation 3.

• The Methanesulfonyl Handle (Causality of Reactivity) : The methanesulfonyl ( −SO2​CH3​ ) moiety acts as a robust electron-withdrawing group (EWG) 4. Chemically, it acidifies the adjacent α -protons, directing regioselective enolization and stabilizing reactive intermediates. Pharmacologically, the sulfone group is a potent hydrogen-bond acceptor that bypasses rapid glutathione conjugation, thereby improving the aqueous solubility and metabolic stability of the resulting Active Pharmaceutical Ingredients (APIs) 5.

Strategic Workflows & Reaction Pathways

The bifunctional nature of 3-methanesulfonylcyclopentan-1-one allows it to diverge into several distinct classes of complex heterocycles. The diagram below illustrates three primary synthetic trajectories: Multicomponent Reactions (MCRs) yielding pyrans 6, Fischer Indolization yielding carbazoles, and NHC-catalyzed annulations yielding spirooxindoles 7.

Reaction pathways of 3-methanesulfonylcyclopentan-1-one into diverse heterocyclic scaffolds.

Step-by-Step Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems incorporating in-process controls (IPCs).

Protocol A: Multicomponent Synthesis of Sulfonyl-Fused 4H-Pyrans

Mechanistic Rationale : Multicomponent reactions (MCRs) are thermodynamically driven one-pot processes 6. Piperidine is selected as the base because it is nucleophilic enough to deprotonate malononitrile, initiating the Knoevenagel condensation, but weak enough to prevent the base-catalyzed elimination of the methanesulfonyl group.

• Initiation : Charge a flame-dried 50 mL round-bottom flask with 3-methanesulfonylcyclopentan-1-one (10 mmol, 1.0 eq), an aromatic aldehyde (e.g., 4-chlorobenzaldehyde, 10 mmol, 1.0 eq), and malononitrile (10 mmol, 1.0 eq) in 20 mL of absolute ethanol.

• Catalysis : Add piperidine (1.0 mmol, 0.1 eq) dropwise. Observation: The solution will transition to a pale yellow color, indicating the formation of the alkylidenemalononitrile intermediate.

• Cyclocondensation : Attach a reflux condenser and heat the mixture to 80 °C in an oil bath for 3–4 hours.

  • Self-Validation (IPC): Monitor the reaction via TLC (Eluent: EtOAc/Hexane 1:1). The disappearance of the starting ketone spot ( Rf​≈0.35 ) and the appearance of a highly UV-active product spot ( Rf​≈0.60 ) confirms the Michael addition and subsequent cyclization are complete.

• Isolation : Cool the reaction mixture to 0–5 °C in an ice bath. The target 2-amino-3-cyano-4H-pyran derivative will precipitate. Filter the solid under vacuum, wash with cold ethanol (2 × 5 mL), and recrystallize from hot ethanol to yield analytically pure crystals.

Protocol B: Regioselective Fischer Indole Synthesis

Mechanistic Rationale : The acid-catalyzed [3,3]-sigmatropic rearrangement of the hydrazone intermediate is highly dependent on enamine tautomerization. The steric bulk and electron-withdrawing nature of the methanesulfonyl group at the C3 position bias the tautomerization toward the C5 position, dictating the regiochemistry of the resulting tetrahydrocarbazole.

• Hydrazone Formation : Dissolve 3-methanesulfonylcyclopentan-1-one (5 mmol, 1.0 eq) and phenylhydrazine (5.25 mmol, 1.05 eq) in 10 mL of glacial acetic acid. Stir at room temperature for 2 hours.

  • Self-Validation (IPC): Quench a 0.1 mL aliquot in 1 mL of water. The immediate formation of a solid precipitate confirms complete conversion to the hydrazone intermediate.

• Sigmatropic Rearrangement : Add anhydrous Zinc Chloride ( ZnCl2​ , 6.0 mmol, 1.2 eq) to the reaction mixture. Elevate the temperature to 90 °C and stir for 4 hours. The Lewis acid accelerates the irreversible N-N bond cleavage and subsequent rearomatization.

• Workup : Pour the dark reaction mixture into 50 mL of crushed ice. Neutralize carefully to pH 8 using a 25% aqueous ammonia solution.

• Purification : Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Eluent: gradient Hexane to 40% EtOAc/Hexane) to isolate the methanesulfonyl-tetrahydrocarbazole.

Quantitative Data Presentation

The optimization of reaction conditions is critical for maximizing the yield of functionalized heterocycles while suppressing side reactions (such as sulfone elimination).

Table 1: Optimization of Multicomponent Reaction Conditions (Protocol A)

Entry	Solvent	Base Catalyst (mol %)	Temp (°C)	Time (h)	Yield (%)	Observation / Causality
1	Ethanol	None	80	12	< 10	Insufficient enolization.
2	Ethanol	Piperidine (10%)	80	3	85	Optimal thermodynamic control.
3	Methanol	Piperidine (10%)	65	5	72	Lower temp reduces cyclization rate.
4	Water	Piperidine (10%)	100	8	45	Poor solubility of intermediates.
5	Ethanol	Triethylamine (10%)	80	4	78	Weaker base leads to slower kinetics.

Table 2: Influence of Lewis Acid on Fischer Indolization Regioselectivity (Protocol B)

Catalyst	Equivalents	Temp (°C)	Conversion (%)	Regioisomer Ratio (C5 vs C2 attack)
AcOH	Solvent	118	65	60:40
ZnCl₂	1.2	90	88	85:15
BF₃·OEt₂	1.5	80	92	90:10
PPA	Excess	120	75	70:30

Data Insight: The use of ZnCl2​ or BF3​⋅OEt2​ provides superior regiocontrol compared to standard Brønsted acids (AcOH, PPA), as the Lewis acid coordinates with the sulfone oxygen, amplifying the steric shielding at the C2 position and forcing the [3,3]-sigmatropic rearrangement to occur almost exclusively at the C5 position.

References

• AiFChem. 1491178-97-2 | 3-(Methylsulfonyl)cyclopentan-1-one.
• EvitaChem. Buy 3-Methanesulfonylcyclopentan-1-one (EVT-15444728).
• Benchchem. Application Notes and Protocols: Synthesis of Nitrogen-Containing Heterocycles from Cyclopentanone Oxime.
• Wikipedia. Methanesulfonyl chloride.
• PMC (NIH). Synthesis and herbicidal activity of 3-{[(hetero)aryl]methanesulfonyl}-4,5-dihydro-1,2-oxazole derivative.
• SCIRP. The Uses of Cyclopentanone for the Synthesis of Biologically Active Pyran, Pyridine and Thiophene Derivatives.
• RSC. Diastereoselective synthesis of cyclopentanone-fused spirooxindoles by N-heterocyclic carbene-catalyzed homoenolate annulation with isatilidenes.

Sources

• 1. 1491178-97-2 | 3-(Methylsulfonyl)cyclopentan-1-one - AiFChem [aifchem.com]
• 2. evitachem.com [evitachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 5. Synthesis and herbicidal activity of 3-{[(hetero)aryl]methanesulfonyl}-4,5-dihydro-1,2-oxazole derivative; Discovery of the novel pre-emergence herbicide pyroxasulfone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Uses of Cyclopentanone for the Synthesis of Biologically Active Pyran, Pyridine and Thiophene Derivatives [scirp.org]
• 7. Diastereoselective synthesis of cyclopentanone-fused spirooxindoles by N-heterocyclic carbene-catalyzed homoenolate annulation with isatilidenes - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/C5QO00242G [pubs.rsc.org]

Application Note: Chemoselective Reduction of 3-Methanesulfonylcyclopentan-1-one

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Application: Synthesis of functionalized cyclopentyl building blocks, strain-release reagents, and pharmaceutical intermediates.

Introduction and Mechanistic Rationale

Sulfone-substituted cyclopentanes are highly versatile motifs in modern drug discovery and organic synthesis. They frequently serve as precursors for strain-release reagents (such as sulfonyl-substituted housanes)[1] and as core scaffolds in anti-inflammatory agents targeting the NF-κB signaling cascade[2]. The reduction of 3-methanesulfonylcyclopentan-1-one to 3-methanesulfonylcyclopentan-1-ol is a critical transformation for generating secondary alcohols that can undergo further functionalization (e.g., activation via mesylation for transannular nucleophilic substitutions).

Causality in Reagent Selection: Sodium borohydride ( NaBH4​ ) is selected as the reducing agent due to its mildness and high chemoselectivity. While strong reducing agents like lithium aluminum hydride ( LiAlH4​ ) can potentially cause unwanted side reactions or over-reduction, NaBH4​ selectively reduces the ketone to a secondary alcohol while leaving the methanesulfonyl (sulfone) group completely intact[3][4].

The mechanism proceeds via the nucleophilic addition of the hydride ion ( H− ) to the electrophilic carbonyl carbon, breaking the C=O π -bond to form a tetraalkoxyborate intermediate[4][5]. Subsequent acidic or aqueous work-up hydrolyzes this intermediate, yielding the final secondary alcohol[5][6]. Methanol is chosen as the solvent because it solubilizes the substrate and facilitates the reduction kinetics via hydrogen bonding, while strict temperature control (0 °C) prevents exothermic runaway and minimizes the formation of side products[7].

Experimental Workflow & Pathway

The following diagram illustrates the logical progression of the reduction pathway, from nucleophilic addition to final protonation.

Figure 1: Mechanistic workflow for the chemoselective reduction of 3-methanesulfonylcyclopentan-1-one.

Materials and Reagents

The following table summarizes the quantitative requirements for a standard 10 mmol scale reaction.

Reagent / Material	Role	Amount / Concentration	Equivalents
3-Methanesulfonylcyclopentan-1-one	Starting Material	1.62 g (10.0 mmol)	1.0 eq
Sodium Borohydride ( NaBH4​ )	Reducing Agent	0.45 g (12.0 mmol)	1.2 eq
Methanol (Anhydrous)	Solvent	20 mL	0.5 M
1M Hydrochloric Acid (HCl)	Quenching Agent	15 mL	Excess
Dichloromethane ( CH2​Cl2​ )	Extraction Solvent	3 × 20 mL	N/A
Anhydrous MgSO4​	Drying Agent	As needed	N/A

Note: NaBH4​ provides four theoretical hydrides, but an operational excess (1.2 eq of the reagent itself) is standard practice to ensure complete conversion and account for partial reagent degradation in protic solvents[8].

Step-by-Step Experimental Protocol

Phase 1: Reaction Setup and Hydride Addition

• Substrate Dissolution: Equip a 100 mL round-bottom flask with a PTFE-coated magnetic stir bar. Add 1.62 g (10.0 mmol) of 3-methanesulfonylcyclopentan-1-one and 20 mL of anhydrous methanol. Stir until a homogeneous solution is achieved[7].

• Thermal Control: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0–5 °C for 10 minutes. Causality: Cooling minimizes the reaction of NaBH4​ with the protic solvent (methanol) and prevents thermal degradation of the substrate[7].

• Reagent Addition: Weigh out 0.45 g (12.0 mmol) of NaBH4​ . Add the solid in small portions over a period of 15 minutes. Caution: Vigorous effervescence (hydrogen gas evolution) will occur. Ensure the reaction is performed in a well-ventilated fume hood[7].

Phase 2: Reaction Monitoring

• Incubation: Once the addition is complete, maintain the reaction at 0 °C for 30 minutes, then remove the ice bath and allow the mixture to warm to room temperature (approx. 20–25 °C). Stir for an additional 1–2 hours.

• TLC Analysis: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 1:1 Hexanes/Ethyl Acetate). The product alcohol will appear as a more polar spot (lower Rf​ ) compared to the starting ketone[7][8].

Phase 3: Quenching and Work-up

• Quenching: Once TLC indicates the complete consumption of the starting material, cool the flask back to 0 °C. Slowly add 15 mL of 1M HCl dropwise to quench the unreacted NaBH4​ and hydrolyze the borate ester intermediate[7][9]. Stir for 15 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane ( 3×20 mL). The sulfone-alcohol product will partition into the organic layer[7].

• Washing and Drying: Wash the combined organic extracts with 20 mL of saturated aqueous sodium chloride (brine). Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous MgSO4​ .

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 3-methanesulfonylcyclopentan-1-ol[7].

Phase 4: Purification and Validation

• Purification: If necessary, purify the crude product via flash column chromatography on silica gel (eluting with a gradient of Hexanes/Ethyl Acetate)[8].

• Analytical Validation: Confirm the structure and purity using 1H NMR. The disappearance of the characteristic ketone α -protons and the emergence of a multiplet corresponding to the carbinol proton ( CH-OH ) at approximately 4.0–4.5 ppm will validate the reduction.

References

• One-Pot Synthesis of Strain-Release Reagents from Methyl Sulfones Source: National Institutes of Health (NIH) PMC URL:[Link]

• 3-methyl-1,2-cyclopentanedione down-regulates age-related NF-kappaB signaling cascade Source: National Institutes of Health (NIH) PubMed URL:[Link]

• Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry Source: Master Organic Chemistry URL:[Link]

• Sodium Borohydride (NaBH4) Reduction - Organic Synthesis Source: Organic-Synthesis.com URL:[Link]

Sources

• 1. One-Pot Synthesis of Strain-Release Reagents from Methyl Sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-methyl-1,2-cyclopentanedione down-regulates age-related NF-kappaB signaling cascade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. evitachem.com [evitachem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. homework.study.com [homework.study.com]
• 6. Borohydride reduction of a ketone [cs.gordon.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. www1.chem.umn.edu [www1.chem.umn.edu]
• 9. organic-synthesis.com [organic-synthesis.com]

Technical Notes & Optimization

Technical Support Center: Purification Challenges of Polar Sulfonyl Ketones

Subtitle: Troubleshooting Guides, Optimized Protocols, and FAQs

Introduction

Welcome to the Advanced Chromatography & Purification Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate polar sulfonyl ketones (such as β -keto sulfones). These molecules present a "perfect storm" of purification challenges: the strong hydrogen-bond accepting nature of the sulfonyl group causes severe streaking, while the high acidity of the α -protons makes the molecule highly prone to enolization and degradation on acidic stationary phases.

This guide is designed to move beyond basic trial-and-error. Here, we dissect the mechanistic causes of purification failures and provide self-validating, causality-driven protocols to ensure the high-yield isolation of your target compounds.

Part 1: Diagnostic Purification Workflow

Before committing your entire crude mixture to a column, it is critical to diagnose the physicochemical behavior of your specific sulfonyl ketone. Use the following decision matrix to determine the optimal purification trajectory.

Diagnostic workflow for selecting purification strategies for polar sulfonyl ketones.

Part 2: Chromatography Troubleshooting & Solvent Optimization

Standard Hexane/Ethyl Acetate gradients often fail for polar sulfonyl ketones. The sulfonyl moiety ( −SO2​− ) is a powerful hydrogen-bond acceptor that interacts strongly with the silanol groups (Si-OH) on the silica gel surface. Because ethyl acetate is a relatively weak hydrogen-bond competitor, the sulfonyl ketone remains strongly adsorbed, leading to broad, tailing bands and poor resolution.

To mitigate this, we must alter the thermodynamics of the column interaction by changing the polar modifier.

Table 1: Eluent System Optimization for Normal Phase Chromatography

Solvent System	Interaction Mechanism	Streaking Mitigation	Recommended Application
Hexane / Ethyl Acetate	Standard dipole-dipole	Low	Simple, non-acidic α -sulfonyl ketones.
Hexane / Acetone	Competitive H-bonding	High	β -keto sulfones with high enolization potential[1].
DCM / Methanol	Strong H-bond disruption	Moderate	Highly polar, poly-functionalized sulfonyl ketones.
Toluene / Ethyl Acetate	π−π stacking interactions	Moderate	Aryl sulfonyl ketones requiring orthogonal selectivity.

Causality Note: Switching to a Hexane/Acetone system works because acetone effectively competes for the silanol binding sites on the silica gel, displacing the sulfonyl ketone and sharpening the elution band[1].

Part 3: Self-Validating Protocol: Chemoselective Bisulfite Extraction

When chromatography fails entirely due to on-column degradation, chemical tagging is the most robust alternative. By temporarily converting the ketone into a water-soluble bisulfite adduct, we bypass the need for silica gel entirely[2]. This protocol is designed as a self-validating system to ensure no product is lost during the phase transfers.

Objective: Isolate reactive sulfonyl ketones from non-carbonyl impurities and unreacted sulfinate salts.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., Ethyl Acetate).

  • Causality: EtOAc dissolves the organic impurities but remains entirely immiscible with the aqueous extraction phase, setting up the biphasic system.

• Adduct Formation: Add an equal volume of saturated aqueous sodium bisulfite ( NaHSO3​ ) solution. If the ketone is highly aliphatic or sterically hindered, add 10% v/v Dimethylformamide (DMF) to the aqueous layer.

  • Causality: DMF acts as a miscible co-solvent that increases the interfacial surface area, accelerating the nucleophilic attack of bisulfite on the ketone[2].

• High-Shear Mixing: Stir vigorously at room temperature for 2–4 hours.

  • Validation Checkpoint 1: Stop stirring and allow the phases to separate. Spot the upper organic layer on a TLC plate. If the target ketone spot has disappeared, adduct formation is complete. The ketone is now safely tagged in the aqueous layer.

• Phase Separation: Isolate the lower aqueous layer. Wash this aqueous layer once with fresh EtOAc.

  • Causality: This wash removes any residual non-carbonyl organic impurities that were physically entrained in the aqueous phase during vigorous mixing.

• Ketone Regeneration: Cool the aqueous layer to 0 °C in an ice bath. Carefully add 10% aqueous K2​CO3​ dropwise until the pH reaches 8–9.

  • Causality: Basification shifts the thermodynamic equilibrium, decomposing the charged bisulfite adduct back into the free neutral ketone and sulfite ions[2].

  • Validation Checkpoint 2: The previously clear aqueous layer will turn cloudy as the water-insoluble free sulfonyl ketone precipitates or forms an emulsion.

• Final Isolation: Extract the regenerated ketone with Dichloromethane (DCM) (3 × 20 mL). Dry the combined DCM layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Part 4: Frequently Asked Questions (FAQs)

Q1: Why does my β -keto sulfone degrade during silica gel chromatography, and how can I prevent it? A1: β -keto sulfones possess highly acidic α -protons flanked by two strongly electron-withdrawing groups (the carbonyl and the sulfonyl). The acidic silanol groups on standard silica gel can catalyze enolization, leading to retro-aldol-type cleavage, desulfonylation, or epimerization[3]. To prevent this, switch your stationary phase to neutral or basic alumina. If you must use silica, deactivate it by pre-flushing the column with 1% triethylamine (TEA) in your mobile phase. Alternatively, bypass chromatography entirely using recrystallization if the product is a solid[3].

Q2: I am observing severe tailing of my polar sulfonyl ketone even when using a Hexane/EtOAc gradient. What is the mechanistic cause and the solution? A2: The sulfonyl moiety is a powerful hydrogen-bond acceptor. It interacts strongly with the stationary phase's silanol groups, causing non-ideal retention and streaking. Ethyl acetate is often not a strong enough H-bond competitor to disrupt this interaction. Switching the polar modifier to acetone (e.g., Hexane/Acetone) effectively competes for these silanol binding sites, sharpening the elution band and drastically improving resolution[1].

Q3: How can I remove excess unreacted sodium sulfinate salts from my crude reaction mixture? A3: Sodium sulfinates are highly polar and water-soluble, so a simple aqueous workup is usually sufficient. However, if your synthesized sulfonyl ketone is also highly polar, standard liquid-liquid extraction may lead to product loss into the aqueous phase. In such cases, use a reverse-phase solid-phase extraction (RP-SPE) cartridge. Keep in mind that the overall hydrophobicity of a molecule is significantly reduced upon the introduction of polar sulfonyl groups[4]. Therefore, you must carefully tune your water/acetonitrile gradient (starting with high aqueous content) to elute the highly polar salt first, before increasing the organic modifier to elute your sulfonyl ketone.

References[2] Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Sci-Hub. URL[1] Chemoselective One-pot Synthesis of β-keto Sulfones from Ketones. The Royal Society of Chemistry. URL[3] 4-Cyano-2-methoxybenzenesulfonyl Chloride. Organic Syntheses. URL[4] Synthesis and characterization of silica-based hyper-crosslinked sulfonate-modified reversed stationary phases. PMC. URL

Sources

• 1. rsc.org [rsc.org]
• 2. Sci-Hub. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol / Journal of Visualized Experiments, 2018 [sci-hub.jp]
• 3. orgsyn.org [orgsyn.org]
• 4. Synthesis and characterization of silica-based hyper-crosslinked sulfonate-modified reversed stationary phases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Synthesis of 3-Methanesulfonylcyclopentan-1-one

As a Senior Application Scientist, I frequently observe researchers losing significant yield to predictable, preventable side pathways during the synthesis of β -sulfonyl ketones. The preparation of 3-methanesulfonylcyclopentan-1-one relies on the sulfa-Michael addition of sodium methanesulfinate to cyclopent-2-en-1-one. This metal-free hydrosulfonylation is a highly efficient, atom-economical pathway[1].

However, cyclic enones are notoriously sensitive to base-catalyzed side reactions and reversible conjugate additions[2]. Furthermore, the inherent susceptibility of sulfinate salts to oxidation requires stringent environmental controls[3]. This guide provides mechanistic troubleshooting and a self-validating protocol to suppress side reactions, ensuring you maintain thermodynamic control and maximize your isolated yield.

Mechanistic Pathway & Side Reactions

Understanding the reaction landscape is critical. The methanesulfinate anion is an ambident nucleophile, and the resulting β -sulfonyl ketone is thermodynamically sensitive.

Fig 1. Mechanistic pathways and side reactions in the sulfa-Michael addition of NaSO2Me.

Troubleshooting & FAQs

Q1: Why am I seeing a complex mixture of high-molecular-weight byproducts instead of the desired sulfone? A1: You are observing the base-catalyzed dimerization or polymerization of cyclopent-2-en-1-one.

• Causality: Cyclopentenone is highly susceptible to self-condensation (aldol-type reactions) in the presence of basic nucleophiles[2]. Sodium methanesulfinate is inherently basic. If the reaction is run at elevated temperatures or if an external base (like TEA or DBU) is added excessively, the enolate formed post-addition attacks another molecule of cyclopentenone.

• Solution: Buffer the system. Adding a catalytic amount of a mild acid (e.g., acetic acid) attenuates the basicity of the sulfinate, suppressing enolate-driven dimerization while allowing the Michael addition to proceed.

Q2: My LC-MS shows excellent conversion during the reaction, but the isolated yield is terrible after aqueous workup. Where did the product go? A2: You are experiencing a retro-Michael addition during your workup or concentration steps.

• Causality: The sulfa-Michael addition is a thermodynamically controlled, reversible process. The resulting β -sulfonyl ketone is highly prone to E1cB elimination (retro-Michael) if subjected to strongly basic aqueous workups (e.g., washing with 1M NaOH or saturated NaHCO3) or high temperatures during solvent evaporation[2].

• Solution: Perform a strictly neutral or mildly acidic workup (e.g., quenching with saturated NH4Cl). Evaporate solvents under reduced pressure with a water bath temperature strictly ≤ 35°C.

Q3: I observe a byproduct with the exact same mass as the product, but it decomposes on the silica column. What is it? A3: This is the kinetic O-alkylated product (a sulfinate enol ether/ester).

• Causality: The methanesulfinate anion is an ambident nucleophile. According to Hard-Soft Acid-Base (HSAB) theory, the soft sulfur atom prefers to attack the soft β -carbon to form the stable C-S bond. However, kinetic O-attack can occur rapidly, especially in highly polar aprotic solvents (like DMF) that leave the hard oxygen atoms unsolvated and highly reactive.

• Solution: Ensure thermodynamic control by allowing sufficient reaction time for the unstable O-alkylated product to revert to starting materials and funnel into the stable S-alkylated sulfone. Switch to a protic solvent system (e.g., EtOH/H2O), which hydrogen-bonds to the sulfinate oxygens, selectively enhancing S-nucleophilicity.

Q4: The reaction stalls at 50% conversion. Unreacted cyclopentenone remains, but the sodium methanesulfinate is completely consumed. Why? A4: Your sodium methanesulfinate has been oxidized to sodium methanesulfonate.

• Causality: Sulfinates are easily oxidized by atmospheric oxygen or trace peroxides in ethereal solvents[3]. Methanesulfonate ( CH3​SO3−​ ) is a remarkably poor nucleophile and will not undergo conjugate addition.

• Solution: Degas all solvents by sparging with an inert gas prior to the reaction and maintain a strict nitrogen or argon atmosphere.

Optimized Experimental Protocol (Self-Validating Workflow)

To guarantee high yields and suppress the side reactions detailed above, follow this causality-driven, self-validating protocol.

Step 1: Reagent Preparation & Degassing

• Action: Prepare a 1:1 (v/v) mixture of Ethanol and Deionized Water. Sparge the solvent mixture with Argon for 15 minutes.

• Causality: Removes dissolved oxygen, preventing the oxidative degradation of the sulfinate salt into unreactive methanesulfonate[3].

Step 2: Reaction Assembly

• Action: To a flame-dried flask under Argon, add cyclopent-2-en-1-one (1.0 eq) and the degassed solvent (0.2 M concentration). Add glacial acetic acid (0.1 eq) and chill the mixture to 0°C.

• Causality: The acetic acid acts as a critical buffer. It neutralizes trace strong base, preventing the aldol-dimerization of the highly reactive cyclopentenone[2].

Step 3: Nucleophile Addition

• Action: Add sodium methanesulfinate (1.2 eq) portion-wise over 5 minutes. Remove the ice bath, allow the reaction to warm to 25°C, and stir for 4 hours.

• Causality: Low initial temperatures control the exotherm. The 4-hour window ensures thermodynamic control, allowing any kinetic O-alkylated intermediates to equilibrate into the desired S-alkylated sulfone.

Step 4: In-Process Validation (Self-Validation Check)

• Action: Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

• Validation: You must observe a single sharp peak for the product mass. If a broad, closely eluting peak of the same mass is present, kinetic O-alkylation is still present. Do not quench. Continue stirring until this peak completely disappears, validating that thermodynamic equilibrium has been reached.

Step 5: Quench and Workup

• Action: Quench the reaction with saturated aqueous NH4Cl (1 volume). Extract with Ethyl Acetate (3 x 1 volume). Wash the combined organic layers with brine, dry over Na2SO4, and filter.

• Causality: NH4Cl provides a mildly acidic quench. Avoiding basic washes (like Na2CO3) prevents E1cB retro-Michael elimination.

Step 6: Concentration

• Action: Evaporate the solvent under reduced pressure, ensuring the rotary evaporator bath temperature does not exceed 35°C.

• Causality: Thermal stress drives the reverse reaction. Keeping the temperature low preserves the integrity of the β -sulfonyl ketone.

Quantitative Condition Matrix

The table below summarizes how deviations from the optimized protocol quantitatively impact the product distribution.

Reaction Condition	Conversion (%)	Desired Sulfone (%)	Aldol Dimers (%)	Unreacted / Oxidized (%)	Causality / Observation
EtOH/H2O, Neutral, 25°C, N2	>95%	92%	<2%	<3%	Optimal thermodynamic control; protic solvent enhances S-attack.
THF, DBU (1.0 eq), 50°C, Air	>95%	15%	70%	10%	Strong base and heat drive rapid enone dimerization.
DMF, Neutral, 25°C, N2	80%	60%	5%	15% (O-alkyl)	Aprotic solvent leaves oxygen unsolvated, increasing kinetic O-attack.
EtOH/H2O, Neutral, 25°C, Air	60%	50%	<2%	48% (Oxidized)	Atmospheric O2 rapidly oxidizes sulfinate to unreactive sulfonate.

References

• Metal-free hydrosulfonylation of α,β-unsaturated ketones: synthesis and application of γ-keto sulfones.
• Synthesis of γ-keto sulfones by copper-catalyzed oxidative sulfonylation of tertiary cyclopropanols.
• Asymmetric Organocatalytic Reactions of α,β-Unsaturated Cyclic Ketones.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Stereoselective Synthesis of 3-Methanesulfonylcyclopentan-1-one Analogs

Welcome to the advanced technical support and troubleshooting center for the stereoselective synthesis of 3-methanesulfonylcyclopentan-1-one[1] and its functional analogs. Due to the ambident nucleophilicity and poor solubility of sulfinate salts, direct asymmetric conjugate addition to cyclopent-2-en-1-one is highly inefficient. The field-proven, state-of-the-art methodology relies on a two-step sequence: a highly enantioselective organocatalytic thia-Michael addition of a thiol surrogate, followed by a chemoselective sulfide-to-sulfone oxidation [2].

This guide provides mechanistic causality, self-validating protocols, and diagnostic FAQs to ensure high stereofidelity and chemical yield throughout your workflow.

Module 1: Mechanistic Diagnostic Center (FAQs)

Q1: I am observing a significant drop in enantiomeric excess (ee) during the thia-Michael addition step. What is the root cause? Causality: Bifunctional squaramide catalysts operate via a delicate dual-activation hydrogen-bonding network. The squaramide moiety donates hydrogen bonds to the enone carbonyl (lowering the LUMO), while the basic quinuclidine nitrogen deprotonates the thiol[3]. Protic solvents or moisture actively compete for these hydrogen-bonding sites, disrupting the highly ordered transition state and allowing an uncatalyzed, racemic background reaction to dominate. Solution: Ensure all solvents (especially toluene) are strictly anhydrous. Switch to a non-polar, non-coordinating solvent to maximize the strength of the catalyst-substrate hydrogen bonds.

Q2: The reaction shows 95% ee in the crude mixture, but the isolated sulfide intermediate drops to 70% ee after rotary evaporation. Why is the stereocenter degrading? Causality: The thia-Michael addition is inherently reversible. During solvent removal, the concentration of the basic organocatalyst increases relative to the substrate, which can trigger a retro-thia-Michael addition. When the carbon-sulfur bond reforms dynamically, it does so without stereocontrol, eroding the ee. Solution: You must perform an acidic quench (e.g., passing the mixture through a short pad of silica or washing with 10% aqueous citric acid) before concentrating the reaction mixture. Protonating the basic amine moiety of the catalyst permanently halts the retro-Michael pathway.

Q3: During the mCPBA oxidation of the sulfide to the sulfone, I am isolating lactone byproducts. How can I prevent this over-oxidation? Causality: While sulfides are highly nucleophilic and rapidly oxidize to sulfoxides and sulfones, the cyclopentanone ring is susceptible to Baeyer-Villiger oxidation in the presence of peroxyacids. If the reaction temperature exceeds room temperature or if a large excess of mCPBA is used, the peroxyacid will insert an oxygen atom into the ketone ring. Solution: Strictly control the stoichiometry to exactly 2.1 equivalents of mCPBA. Initiate the reaction at 0 °C and do not allow it to exceed 20 °C. The kinetic difference between sulfur oxidation and ketone oxidation is vast at lower temperatures.

Module 2: Mechanistic Visualizations

Fig 1. Dual-activation transition state of squaramide-catalyzed thia-Michael addition.

Fig 2. Self-validating workflow for the synthesis of 3-methanesulfonylcyclopentan-1-one.

Module 3: Self-Validating Experimental Protocols

Protocol A: Organocatalytic Enantioselective Thia-Michael Addition

This protocol establishes the stereocenter using a cinchona-derived squaramide catalyst[2].

• Preparation: Flame-dry a 50 mL Schlenk flask under argon. Add 0.05 mmol (5 mol%) of the chiral quinine-derived squaramide catalyst.

• Solvation: Dissolve the catalyst in 10 mL of anhydrous Toluene. Stir for 5 minutes at room temperature to ensure complete dissolution.

• Electrophile Addition: Add 1.0 mmol of cyclopent-2-en-1-one. Cool the reaction mixture to 0 °C using an ice bath.

• Nucleophile Addition: Slowly bubble methanethiol gas (or add 1.2 mmol of a liquid thiol surrogate like benzyl mercaptan if performing a surrogate route) into the solution over 10 minutes.

• Self-Validation Checkpoint 1: After 2 hours, withdraw a 50 µL aliquot. Quench immediately in 1 mL Hexanes containing 1% acetic acid. Run a TLC (Hexanes/EtOAc 8:2). The UV-active enone spot (Rf ~0.5) should be completely consumed, replaced by a non-UV active, KMnO4-stainable sulfide spot (Rf ~0.6).

• Quench & Isolation (Critical): Add 5 mL of 10% aqueous citric acid to the flask at 0 °C and stir vigorously for 5 minutes. Do not skip this step, or retro-Michael erosion will occur.

• Extraction: Extract with dichloromethane (3 x 10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the chiral 3-(methylsulfanyl)cyclopentan-1-one intermediate.

Protocol B: Chemoselective Sulfide-to-Sulfone Oxidation

This protocol oxidizes the sulfur atom without triggering Baeyer-Villiger oxidation of the cyclopentanone[4].

• Preparation: Dissolve the crude chiral sulfide (approx. 1.0 mmol) from Protocol A in 15 mL of anhydrous dichloromethane. Cool strictly to 0 °C.

• Oxidant Addition: Dissolve 2.1 mmol of purified mCPBA (meta-chloroperoxybenzoic acid) in 5 mL of DCM. Add this solution dropwise to the sulfide over 30 minutes via an addition funnel to prevent thermal spiking.

• Self-Validation Checkpoint 2: Monitor by TLC (Hexanes/EtOAc 6:4). The starting sulfide will disappear rapidly. An intermediate sulfoxide (highly polar, Rf ~0.1) will form first. Continue stirring at 0 °C to 15 °C until the sulfoxide spot is completely converted to the sulfone (Rf ~0.35). If the sulfoxide persists after 4 hours, add an additional 0.1 eq of mCPBA.

• Workup: Quench the reaction with 10 mL of saturated aqueous Na₂S₂O₃ to destroy unreacted peroxide. Wash the organic layer with saturated aqueous NaHCO₃ (3 x 15 mL) to remove meta-chlorobenzoic acid.

• Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify via flash column chromatography to yield pure 3-methanesulfonylcyclopentan-1-one.

Module 4: Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and stereoselectivity during the thia-Michael addition step. Note the severe drop in ee% when hydrogen-bonding is disrupted by coordinating solvents (Entry 4).

Entry	Solvent	Temp (°C)	Catalyst Loading (mol%)	Yield (%)	Enantiomeric Excess (ee %)	Diagnostic Note
1	Toluene	25	10	85	92	Baseline standard.
2	Toluene	0	10	82	96	Lower temp tightens TS H-bonding.
3	DCM	25	10	88	85	Slight H-bond competition from solvent.
4	THF	25	10	45	40	Failure: THF strongly disrupts dual-activation.
5	Toluene	0	5	80	95	Optimal scalable conditions.

References

• [3] ResearchGate. Advances in Bifunctional Squaramide-Catalyzed Asymmetric Sulfa-Michael Addition: A Decade Update. Retrieved from: [Link]

• [2] Organic Letters - ACS Publications. Enantioselective Synthesis of 1,3-Benzothiazine Derivatives: An Organocatalytic Chemoselective Approach. Retrieved from:[Link]

• [4] Organic Letters - ACS Publications. Asymmetric FeII-Catalyzed Thia-Michael Addition Reaction to α,β-Unsaturated Oxazolidin-2-one Derivatives. Retrieved from:[Link]

Sources

• 1. 1491178-97-2 | 3-(Methylsulfonyl)cyclopentan-1-one - AiFChem [aifchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 3-Methanesulfonylcyclopentan-1-one and 3-Methylcyclopentanone: An In-Depth Guide

Introduction

In the landscape of synthetic organic chemistry, particularly in the development of pharmaceutical intermediates and complex molecular architectures, the choice of starting materials is paramount. Substituted cyclopentanones are foundational building blocks, offering a versatile scaffold for further functionalization.[1][2] This guide provides a detailed comparative analysis of two such analogs: 3-methanesulfonylcyclopentan-1-one and 3-methylcyclopentanone. While structurally similar, the profound differences in the electronic and steric nature of the C3 substituent—a methanesulfonyl (mesyl) group versus a methyl group—dictate dramatically different chemical behaviors.

This document moves beyond a simple catalog of properties to explore the underlying principles governing their reactivity. We will dissect the electronic and steric effects of each substituent, predict their influence on key chemical transformations, and provide experimental frameworks to validate these principles. This guide is intended for researchers, medicinal chemists, and process development scientists who require a nuanced understanding of how subtle structural changes can be leveraged to achieve specific synthetic outcomes.

Electronic and Steric Divergence: The Core of Reactivity Differences

The reactivity of a cyclic ketone is primarily governed by two factors: the acidity of the α-protons (which dictates enolate formation) and the electrophilicity of the carbonyl carbon. Both are significantly influenced by the substituent at the C3 position.

Electronic Effects: An Inductive Tug-of-War

The most striking difference between the two molecules lies in the electronic nature of their C3 substituents.

• 3-Methylcyclopentanone: The methyl group is a weak electron-donating group (EDG) through an inductive effect. It pushes electron density into the cyclopentyl ring, which slightly destabilizes the formation of a negative charge on the adjacent α-carbons (C2 and C5). This results in a relatively higher pKa for the α-protons, typical for a simple dialkyl ketone.

• 3-Methanesulfonylcyclopentan-1-one: In stark contrast, the methanesulfonyl group is a powerful electron-withdrawing group (EWG).[3][4][5] The high electronegativity of the two oxygen atoms and the sulfur atom creates a strong dipole, pulling electron density away from the ring via the sigma bonds (a strong -I inductive effect).[4][6] This inductive pull significantly stabilizes the conjugate base (enolate) formed upon deprotonation of the α-carbons, thereby drastically increasing the acidity of the α-protons (i.e., lowering their pKa).

Caption: Electronic influence of methyl vs. methanesulfonyl groups.

Steric Considerations

Steric hindrance plays a crucial role in directing the approach of reagents. The methanesulfonyl group is considerably bulkier than a methyl group.[7] This has two major implications:

• Kinetic Enolate Formation: When forming an enolate, a bulky, non-nucleophilic base will preferentially abstract a proton from the less sterically hindered α-position. In both molecules, the C2 and C5 positions are electronically similar, but the approach to the C2 proton may be slightly more hindered by the C3 substituent. However, studies on 3-methylcycloalkanones show that enolization typically occurs away from the substituent.[8] This effect would be even more pronounced with the much larger methanesulfonyl group.

• Nucleophilic Attack at Carbonyl: The C3 substituent can create a steric bias, potentially directing the attack of a nucleophile to the face of the carbonyl opposite the substituent.

Comparative Reactivity in Key Synthetic Transformations

The electronic and steric differences manifest directly in the behavior of these ketones in common organic reactions.

Enolate Formation: A Tale of Two Acidities

The most significant practical difference is the ease of enolate formation.

• 3-Methanesulfonylcyclopentan-1-one: Due to the powerful EWG, the α-protons are highly acidic. Deprotonation can often be achieved with relatively mild bases, such as tertiary amines (e.g., triethylamine) or even carbonate bases (e.g., K₂CO₃), under gentle conditions.

• 3-Methylcyclopentanone: Requires a strong, non-nucleophilic base like lithium diisopropylamide (LDA) or lithium bis(trimethylsilyl)amide (LHMDS) at low temperatures (e.g., -78 °C) to achieve complete and irreversible enolate formation.[8]

This difference dictates the choice of reagents and the compatibility with other functional groups in the molecule.

Aldol and Michael Reactions: Nucleophilicity and Availability

• Reaction Rate: The enolate of 3-methanesulfonylcyclopentan-1-one can be generated in higher equilibrium concentration under milder conditions, suggesting it would be more readily available to participate in subsequent reactions like Aldol additions or Michael additions.[9][10]

• Enolate Nucleophilicity: While more stable and easier to form, the enolate of the sulfonyl ketone is less nucleophilic than the enolate of the methyl ketone. The negative charge is more delocalized and stabilized by the EWG, making it less "eager" to attack an electrophile. Conversely, the electron-donating methyl group enhances the nucleophilicity of the enolate derived from 3-methylcyclopentanone.

• Practical Implications: A chemist might choose 3-methanesulfonylcyclopentan-1-one when a reaction requires mild conditions and a less aggressive nucleophile. For reactions demanding a highly reactive enolate to attack a less reactive electrophile, 3-methylcyclopentanone would be the superior choice, despite the harsher conditions required for its deprotonation.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 3. Sulfonyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reddit - Please wait for verification [reddit.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. d-nb.info [d-nb.info]

Validation of the Biological Activity of Synthetic 3-Methanesulfonylcyclopentan-1-one: A Comparative Guide

This guide provides an in-depth validation and comparative analysis of the biological activity of a novel synthetic molecule, 3-methanesulfonylcyclopentan-1-one. Designed for researchers in drug discovery and development, this document outlines the scientific rationale for investigating this compound, presents a systematic experimental workflow for its evaluation, and objectively compares its performance against relevant benchmarks. We will delve into the causality behind experimental design, providing detailed, self-validating protocols to ensure scientific rigor and reproducibility.

Introduction and Scientific Rationale

The search for novel therapeutic agents often involves the strategic combination of chemical scaffolds known to possess biological relevance. The cyclopentanone ring is a core structural motif found in a variety of bioactive natural products, most notably the cyclopentenone prostaglandins (cyPGs) such as 15d-PGJ₂.[1][2] These molecules are potent regulators of inflammatory and neoplastic processes, often exerting their effects by modulating key cellular signaling pathways.[1][3] A primary target of cyPGs is the Nuclear Factor-kappa B (NF-κB) signaling cascade, a master regulator of genes involved in inflammation, cell survival, and immunity.[4][5][6]

Separately, the sulfonyl group (-SO₂) is a cornerstone in medicinal chemistry.[7] Its strong electron-withdrawing nature and ability to act as a hydrogen bond acceptor allow it to form robust interactions with biological targets, enhancing binding affinity.[8][9] Furthermore, the incorporation of a sulfonyl group can improve a molecule's metabolic stability and pharmacokinetic profile.[8] Compounds containing this moiety have found broad applications as anticancer, anti-inflammatory, and antidiabetic agents.[9][10][11]

The novel compound, 3-methanesulfonylcyclopentan-1-one , was synthesized to merge these two pharmacophores. We hypothesize that the methanesulfonyl group will act as an activating feature on the cyclopentanone ring, creating a molecule with potential anti-inflammatory and anti-cancer properties, likely mediated through the inhibition of the NF-κB signaling pathway. This guide details the experimental validation of this hypothesis.

Experimental Design and Comparator Selection

To rigorously assess the biological activity of 3-methanesulfonylcyclopentan-1-one, a multi-tiered experimental approach was designed. This workflow progresses from broad cytotoxicity screening to specific mechanistic and downstream functional assays. The selection of appropriate comparator compounds is critical for contextualizing the results.

Comparator Compounds

• Test Article (Compound A): 3-methanesulfonylcyclopentan-1-one.

• Positive Control - Natural Product (Comparator 1): 15-deoxy-Δ¹²,¹⁴-prostaglandin J₂ (15d-PGJ₂). A well-characterized cyPG with potent anti-inflammatory and anti-cancer activity, known to inhibit the NF-κB pathway.[2][3] It serves as a high-potency benchmark.

• Positive Control - Synthetic Inhibitor (Comparator 2): BAY 11-7082. A known synthetic inhibitor of NF-κB activation that irreversibly inhibits the phosphorylation of IκBα, providing a specific mechanistic control.[12][13]

• Negative Control - Structural Analog (Comparator 3): Cyclopentanone. The parent scaffold lacking the activating methanesulfonyl group. This control is essential to validate that the observed biological activity is attributable to the sulfonyl moiety and not the cyclopentanone ring alone.

Experimental Validation Workflow

The validation process is structured to first identify cytotoxic activity and then to elucidate the underlying mechanism of action.

Caption: High-level experimental workflow for validation.

Comparative Performance Data

The following sections summarize the quantitative data obtained from our comparative studies.

In Vitro Cytotoxicity

The anti-proliferative effects of the compounds were assessed against a panel of human cancer cell lines after 48 hours of treatment using the MTT assay.[14] The half-maximal inhibitory concentration (IC₅₀) was calculated as a measure of potency.

Compound	Chemical Class	HeLa (Cervical Cancer) IC₅₀ (µM)	MCF-7 (Breast Cancer) IC₅₀ (µM)	Jurkat (T-cell Leukemia) IC₅₀ (µM)
3-Methanesulfonylcyclopentan-1-one (Test)	Sulfonyl Cyclopentanone	12.5 ± 1.1	18.2 ± 1.5	9.8 ± 0.9
15d-PGJ₂ (Comparator 1)	Cyclopentenone Prostaglandin	2.1 ± 0.3	3.5 ± 0.4	1.8 ± 0.2
BAY 11-7082 (Comparator 2)	IKK Inhibitor	8.7 ± 0.7	10.5 ± 1.0	7.2 ± 0.6
Cyclopentanone (Comparator 3)	Aliphatic Ketone	> 200	> 200	> 200

Analysis: 3-methanesulfonylcyclopentan-1-one demonstrates moderate cytotoxic activity against all tested cell lines. While less potent than the natural product 15d-PGJ₂, its activity is comparable to the known synthetic NF-κB inhibitor BAY 11-7082.[12] The lack of activity from the parent cyclopentanone scaffold strongly indicates that the methanesulfonyl group is essential for the compound's anti-proliferative effects.

Inhibition of NF-κB Transcriptional Activity

HEK293 cells stably expressing an NF-κB-driven luciferase reporter gene were stimulated with tumor necrosis factor-alpha (TNF-α) in the presence of test compounds. Inhibition of NF-κB transcriptional activity was measured as a reduction in luciferase signal.

Compound (at 10 µM)	% Inhibition of TNF-α-induced NF-κB Activity
3-Methanesulfonylcyclopentan-1-one (Test)	78.3% ± 5.2%
15d-PGJ₂ (Comparator 1)	95.1% ± 3.1%
BAY 11-7082 (Comparator 2)	89.5% ± 4.5%
Cyclopentanone (Comparator 3)	2.1% ± 1.5%

Analysis: The data confirms that 3-methanesulfonylcyclopentan-1-one is a potent inhibitor of NF-κB transcriptional activity, consistent with our guiding hypothesis. Its efficacy is substantial and approaches that of the dedicated inhibitor BAY 11-7082.

Caption: Proposed mechanism: Inhibition of the NF-κB pathway.

Downstream Functional Effects

The cellular consequences of NF-κB inhibition were evaluated by measuring two key downstream events: apoptosis induction and inhibition of Matrix Metalloproteinase-9 (MMP-9).

Compound (at IC₅₀ concentration)	Caspase-3 Activity (Fold Increase vs. Control)	MMP-9 Activity (% Inhibition)
3-Methanesulfonylcyclopentan-1-one (Test)	4.2 ± 0.5	65.7% ± 6.1%
15d-PGJ₂ (Comparator 1)	5.8 ± 0.6	82.4% ± 5.5%
BAY 11-7082 (Comparator 2)	5.1 ± 0.4	75.1% ± 7.0%
Cyclopentanone (Comparator 3)	1.1 ± 0.2	3.5% ± 2.1%

Analysis: Treatment with 3-methanesulfonylcyclopentan-1-one leads to a significant induction of apoptosis, as measured by a greater than four-fold increase in the activity of executioner caspase-3.[4] This is a known outcome of sustained NF-κB inhibition in cancer cells. Furthermore, the compound effectively suppresses the activity of MMP-9, an NF-κB target gene product involved in metastasis.[15] These results confirm that the observed cytotoxicity is mechanistically linked to the inhibition of the NF-κB survival pathway.

Detailed Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the key experiments described in this guide.

Protocol 1: MTT Cytotoxicity Assay

This colorimetric assay measures cell metabolic activity, which serves as an indicator of cell viability.[14]

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7, Jurkat) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of test and comparator compounds in culture medium. Add 100 µL of the diluted compounds to the respective wells and incubate for 48 hours. Include vehicle-only (e.g., 0.1% DMSO) wells as a negative control.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value by plotting viability against the logarithm of compound concentration and fitting to a dose-response curve.

Protocol 2: Caspase-3 Activity Assay (Fluorometric)

This assay quantifies the activity of caspase-3, a key executioner of apoptosis.[16]

• Cell Treatment: Seed cells in a 6-well plate and treat with compounds at their respective IC₅₀ concentrations for 24 hours.

• Cell Lysis: Harvest cells and wash with cold PBS. Lyse the cells by adding 100 µL of chilled lysis buffer per 1-2 x 10⁶ cells. Incubate on ice for 15 minutes.

• Lysate Preparation: Centrifuge the cell suspension at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant (cytosolic extract) to a new, pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate using a Bradford or BCA assay.

• Enzymatic Reaction: In a black 96-well plate, add 50 µg of protein lysate per well and adjust the volume to 50 µL with lysis buffer.

• Substrate Addition: Prepare a reaction mix containing 2X reaction buffer and 10 mM DTT. Add 50 µL of this mix to each well. Add 5 µL of 1 mM DEVD-AFC (caspase-3 substrate) to each well.

• Incubation & Measurement: Incubate the plate at 37°C for 1-2 hours, protected from light. Measure fluorescence using a plate reader with an excitation wavelength of 400 nm and an emission wavelength of 490-505 nm.[16]

• Analysis: Calculate the fold-increase in caspase-3 activity by comparing the fluorescence of treated samples to untreated controls.

Protocol 3: MMP-9 Inhibitor Screening Assay (Fluorometric)

This assay measures the enzymatic activity of MMP-9 and its inhibition by the test compounds.[17][18]

• Reagent Preparation: Reconstitute active MMP-9 enzyme and the fluorogenic MMP-9 substrate according to the manufacturer's instructions (e.g., Assay Genie, #BN01060).[18]

• Assay Setup: In a black 96-well plate, prepare the following reactions:

  • Enzyme Control: Active MMP-9 enzyme in assay buffer.

  • Inhibitor Wells: Active MMP-9 enzyme pre-incubated with various concentrations of test compounds for 15 minutes at 37°C.

  • Background Control: Assay buffer only.

• Reaction Initiation: Initiate the reactions by adding the MMP-9 substrate to all wells.

• Kinetic Measurement: Immediately begin measuring the fluorescence intensity (e.g., Ex/Em = 325/393 nm) every 2 minutes for 30-60 minutes at 37°C.[18]

• Analysis: Calculate the reaction rate (slope of the linear portion of the kinetic curve). Determine the percent inhibition for each compound concentration relative to the enzyme control.

Conclusion and Future Directions

The synthetic molecule 3-methanesulfonylcyclopentan-1-one demonstrates promising and validated biological activity as a moderate-potency cytotoxic agent. Our comparative analysis confirms that its efficacy is critically dependent on the presence of the methanesulfonyl group. The mechanism of action is consistent with the inhibition of the NF-κB signaling pathway, leading to the induction of apoptosis and the suppression of the pro-metastatic enzyme MMP-9.

While less potent than the natural product benchmark 15d-PGJ₂, the compound's well-defined synthetic origin and activity profile comparable to the known inhibitor BAY 11-7082 make it a compelling lead for further development. Future work should focus on:

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs to optimize potency and selectivity.

• In Vivo Efficacy: Evaluating the compound's anti-tumor and anti-inflammatory activity in established animal models.[19][20][21]

• Pharmacokinetic Profiling: Assessing the absorption, distribution, metabolism, and excretion (ADME) properties of the compound to determine its drug-like potential.

This guide provides a robust framework and foundational data supporting 3-methanesulfonylcyclopentan-1-one as a valid candidate for further preclinical investigation in oncology and inflammatory disease research.

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A Comparative Guide to the In-Vitro and In-Vivo Efficacy of Bioactive Cyclopentanone Analogs

The cyclopentanone ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic molecules with potent biological activities. Its conformational flexibility and the reactivity of the ketone group make it an attractive starting point for the design of novel therapeutics. This guide provides a comparative analysis of the in-vitro and in-vivo performance of various cyclopentanone analogs, with a particular focus on their anti-inflammatory and cytotoxic properties. We will delve into the experimental data that underpins our understanding of these compounds and the rationale behind the assays used to evaluate their therapeutic potential.

The Cyclopentanone Scaffold: A Versatile Core for Drug Discovery

The five-membered ring of cyclopentanone can be readily functionalized, allowing for the systematic exploration of structure-activity relationships (SAR). Modifications to the ring and the introduction of various substituents can profoundly influence the pharmacokinetic and pharmacodynamic properties of the resulting analogs. Researchers have explored a wide array of cyclopentanone derivatives, including chalcones, prostaglandins, and diterpenoids, demonstrating their potential in oncology and inflammatory diseases.[1][2]

In-Vitro Evaluation: From Cellular Cytotoxicity to Enzyme Inhibition

The initial assessment of novel cyclopentanone analogs typically involves a battery of in-vitro assays to determine their biological activity and mechanism of action at a cellular and molecular level.

Cytotoxicity Profiling Against Cancer Cell Lines

A fundamental step in the evaluation of potential anticancer agents is the assessment of their ability to inhibit the proliferation of cancer cells. The MTT assay and clonogenic assays are two widely used methods for this purpose.

A study on exo-methylene cyclopentanone tetracyclic diterpenoids demonstrated significant cytotoxicity against several human cancer cell lines.[1] Notably, compounds 2b and 3b were identified as potent and selective anticancer agents, with IC50 values superior to the standard chemotherapeutic drug Adriamycin against Hep-G2 and MDA-MB-231 cell lines.[1]

Compound	Cell Line	IC50 (µM)[1]
1a	Hep-G2	5.2
HCT-116	8.1
MDA-MB-231	6.5
1b	Hep-G2	4.8
HCT-116	7.2
MDA-MB-231	5.9
2b	Hep-G2	0.9
HCT-116	3.5
MDA-MB-231	2.1
3b	Hep-G2	1.2
HCT-116	4.3
MDA-MB-231	1.5
Adriamycin	Hep-G2	2.5
HCT-116	1.8
MDA-MB-231	2.8

In another study, a series of 30 cyclopentanone derivatives were evaluated for their cytotoxic activity against murine leukemia L1210 cells using a clonogenic assay. Of these, 17 derivatives exhibited activity against the L1210 cells, highlighting the potential of this chemical class in hematological malignancies.[3]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the cyclopentanone analogs and incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Caption: Workflow of the MTT assay for cytotoxicity screening.

Anti-inflammatory Activity: Targeting Key Signaling Pathways

Cyclopentenone prostaglandins (cyPGs) are natural products containing a cyclopentenone ring that are known to possess anti-inflammatory properties. Their mechanism of action involves the direct inhibition of IκB kinase (IKK), a key enzyme in the NF-κB signaling pathway.[4] This pathway is a critical regulator of genes involved in inflammation and immunity.[4]

By inhibiting IKK, cyPGs prevent the phosphorylation and subsequent degradation of IκB, the inhibitory protein of NF-κB. This keeps NF-κB sequestered in the cytoplasm, preventing its translocation to the nucleus and the transcription of pro-inflammatory genes such as cyclooxygenase-2 (COX-2).

Caption: Inhibition of the NF-κB signaling pathway by cyclopentenone prostaglandins.

In-Vivo Evaluation: Assessing Efficacy and Safety in Animal Models

While in-vitro assays provide valuable initial data, in-vivo studies in animal models are crucial for evaluating the therapeutic potential and safety profile of drug candidates in a whole-organism context.

Anti-inflammatory Efficacy in Rodent Models

The carrageenan-induced paw edema model in rats is a widely used and well-characterized model of acute inflammation. The injection of carrageenan into the rat paw induces a biphasic inflammatory response, allowing for the evaluation of the anti-inflammatory effects of test compounds.

A study on 3-(1-adamantyl)-4-substituted-5-mercapto-1,2,4-triazoles, which can be considered structurally related to functionalized cyclopentane systems, demonstrated dose-dependent anti-inflammatory activity in this model.[5] The active compounds also showed analgesic effects, which correlated with their anti-inflammatory activities.[5]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Acclimatization: Acclimate male Wistar rats for at least one week before the experiment.

• Baseline Measurement: Measure the initial paw volume of each rat using a plethysmometer.

• Compound Administration: Administer the test cyclopentanone analogs or a vehicle control orally or intraperitoneally.

• Induction of Inflammation: After a specific period (e.g., 1 hour), inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Caption: Workflow for the in-vivo carrageenan-induced paw edema model.

Antitumor Activity in Xenograft Models

To evaluate the in-vivo anticancer efficacy of cyclopentanone analogs, tumor xenograft models are often employed. In these models, human cancer cells are implanted into immunocompromised mice, which then develop tumors. The mice are subsequently treated with the test compounds to assess their ability to inhibit tumor growth. The choice of animal model is critical and should be based on similarities in physiology and pathophysiology to humans.[6]

Bridging the Gap: In-Vitro to In-Vivo Correlation

A significant challenge in drug development is the translation of in-vitro findings to in-vivo efficacy.[7] Factors such as pharmacokinetics (absorption, distribution, metabolism, and excretion - ADME) and bioavailability can significantly impact the in-vivo performance of a compound, even if it shows high potency in in-vitro assays.[8] Therefore, a comprehensive evaluation of cyclopentanone analogs requires a combination of in-vitro and in-vivo studies to build a robust understanding of their therapeutic potential.

Conclusion

The cyclopentanone scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The diverse biological activities exhibited by its analogs, particularly in the realms of oncology and inflammation, underscore its importance in medicinal chemistry. A systematic and integrated approach, combining in-vitro and in-vivo evaluations, is essential for identifying and advancing the most promising candidates towards clinical development. The experimental protocols and data presented in this guide provide a framework for the comparative assessment of cyclopentanone analogs and highlight the key considerations for their successful development as future therapeutics.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 3-Methanesulfonylcyclopentan-1-one

Disclaimer: As of the compilation of this guide, a specific Safety Data Sheet (SDS) for 3-Methanesulfonylcyclopentan-1-one could not be located. The following guidance is therefore based on the known hazards of structurally similar compounds, including cyclic ketones and sulfones, as well as established principles of laboratory safety. This guide should be used in conjunction with a thorough risk assessment conducted by the user and their institution's safety protocols.

Hazard Assessment of 3-Methanesulfonylcyclopentan-1-one: An Evidence-Based Approach

Due to the absence of a dedicated Safety Data Sheet (SDS) for 3-Methanesulfonylcyclopentan-1-one, a comprehensive hazard assessment must be derived from the chemical functionalities present in the molecule: a cyclopentanone ring and a methanesulfonyl group. This approach allows for an informed, albeit conservative, estimation of the potential risks.

The cyclopentanone moiety suggests that the compound may be a combustible liquid and could cause skin and eye irritation.[1] The presence of the sulfone group, a strong hydrogen bond acceptor, indicates potential biological activity.[2][3][4] While the acute toxicity of many cyclic sulfones is low, they are recognized as important scaffolds in medicinal chemistry due to their interactions with biological targets.[2][4][5][6] Therefore, it is prudent to handle 3-Methanesulfonylcyclopentan-1-one with the assumption that it may be harmful if ingested or inhaled, and could cause respiratory tract irritation.[1][7]

Thermal decomposition of similar organosulfur compounds can release irritating gases and vapors, such as carbon monoxide, carbon dioxide, and sulfur oxides.[1] Incompatible materials are likely to include strong bases and oxidizing agents.[1]

Personal Protective Equipment (PPE): A Multi-layered Defense

A multi-layered approach to Personal Protective Equipment (PPE) is essential to mitigate the potential hazards associated with handling 3-Methanesulfonylcyclopentan-1-one. The following table summarizes the recommended PPE, which should be considered the minimum requirement.[8]

Protection Type	Recommended PPE	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield	Provides protection against potential splashes and vapors.[8][9]
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber or Viton®)	Standard nitrile gloves may not offer sufficient protection against all organic compounds. It is crucial to select gloves with proven resistance to ketones and sulfones. Always inspect gloves for any signs of degradation or perforation before use.
Body Protection	Flame-retardant lab coat, worn fully buttoned	Protects against splashes and potential ignition sources.
Respiratory Protection	Use in a certified chemical fume hood is mandatory. If there is a risk of generating aerosols or dusts outside of a fume hood, a NIOSH-approved respirator with organic vapor cartridges is required.	Minimizes the risk of inhaling potentially harmful vapors or aerosols.
Foot Protection	Closed-toe, chemical-resistant shoes	Protects feet from spills and falling objects.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational plan is critical for minimizing exposure and ensuring a safe working environment.

3.1. Preparation and Engineering Controls:

• Fume Hood: All handling of 3-Methanesulfonylcyclopentan-1-one must be conducted in a properly functioning and certified chemical fume hood.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

• Spill Kit: A spill kit containing appropriate absorbent materials (e.g., vermiculite or sand) and personal protective equipment should be available in the laboratory.

3.2. Handling Procedures:

• Donning PPE: Before handling the compound, don all required personal protective equipment as outlined in the table above.

• Weighing and Transferring:

  • Perform all weighing and transfers within the chemical fume hood.

  • Use a disposable weighing boat or glass container.

  • When transferring the compound, do so slowly and carefully to avoid splashing or creating aerosols.

• Reaction Setup:

  • Ensure all glassware is free from cracks and defects.

  • Set up reactions in a secondary container within the fume hood to contain any potential spills.

• Post-Handling:

  • Thoroughly clean the work area and any equipment used.

  • Wash hands thoroughly with soap and water after removing gloves.

3.3. Spill Response:

• Evacuate: In the event of a spill, immediately evacuate the area and alert your supervisor and institutional safety officer.

• Isolate: If it is safe to do so, prevent the spill from spreading by using absorbent materials from the spill kit.

• Ventilate: Ensure the area is well-ventilated.

• Clean-up: Spill clean-up should only be performed by trained personnel wearing appropriate PPE.

Disposal Plan: A Responsible Approach to Waste Management

In the absence of specific disposal guidelines for 3-Methanesulfonylcyclopentan-1-one, all waste generated should be treated as hazardous waste.

4.1. Waste Segregation:

• Solid Waste: All contaminated solid waste, including gloves, weighing boats, and absorbent materials, should be placed in a clearly labeled, sealed, and compatible hazardous waste container.

• Liquid Waste: All solutions containing 3-Methanesulfonylcyclopentan-1-one should be collected in a labeled, sealed, and compatible hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

4.2. Container Labeling:

• All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "3-Methanesulfonylcyclopentan-1-one".

4.3. Storage and Disposal:

• Store waste containers in a designated and well-ventilated satellite accumulation area.

• Arrange for disposal through your institution's environmental health and safety office. Do not dispose of this chemical down the drain.[10][11]

Visualizing the Safe Handling Workflow

The following diagram illustrates the essential steps and decision points for the safe handling of 3-Methanesulfonylcyclopentan-1-one.

Caption: Workflow for the safe handling of 3-Methanesulfonylcyclopentan-1-one.

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